BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to (3-Chlorophenyl)
(indolin-1-yl)methanone

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

(3-Chlorophenyl)(indolin-1-
Compound Name:
yl)methanone
CAS No.: 330468-96-7
Cat. No.: B404998
. J

CAS Number: 330468-96-7

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction

(3-Chlorophenyl)(indolin-1-yl)methanone is a synthetic compound featuring a core structure
that merges a substituted aromatic ketone with an indoline moiety. This unique combination of
functional groups makes it a molecule of significant interest in medicinal chemistry and drug
discovery. The indoline scaffold is a privileged structure found in numerous biologically active
natural products and synthetic compounds. Its fusion with a 3-chlorophenyl ketone introduces
specific electronic and steric properties that can modulate pharmacological activity. This
technical guide provides a comprehensive overview of the synthesis, properties, and potential
applications of (3-Chlorophenyl)(indolin-1-yl)methanone, offering valuable insights for
researchers engaged in the exploration of novel therapeutics.

Chemical Properties and Data

A thorough understanding of the physicochemical properties of (3-Chlorophenyl)(indolin-1-
yl)methanone is fundamental for its application in research and development. The following
table summarizes its key chemical identifiers and properties.
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Property Value Source
CAS Number 330468-96-7 [1]
Molecular Formula C15H12CINO [1]
Molecular Weight 257.71 g/mol [1]
MDL Number MFCDO01214032 [1]

O=C(C1=CC=CC(Cl)=C1)N2C
SMILES Code [1]
CC3=CC=CC=C32

Synthesis and Methodology

The synthesis of (3-Chlorophenyl)(indolin-1-yl)methanone is typically achieved through the
acylation of indoline with 3-chlorobenzoyl chloride. This reaction is a standard and efficient
method for the formation of an amide bond between a secondary amine (indoline) and an acyl
chloride.

Experimental Protocol: Acylation of Indoline

This protocol outlines a general procedure for the synthesis of (3-Chlorophenyl)(indolin-1-
yl)methanone.

Materials:

Indoline

¢ 3-Chlorobenzoyl chloride

o Triethylamine (or another suitable base)

o Dichloromethane (or another suitable aprotic solvent)

e Anhydrous sodium sulfate

e Saturated agueous sodium bicarbonate solution

e Brine
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« Silica gel for column chromatography

e Hexane and Ethyl acetate (for chromatography)

Procedure:

e Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and
under an inert atmosphere (e.g., nitrogen or argon), dissolve indoline (1.0 equivalent) in
anhydrous dichloromethane.

o Addition of Base: Add triethylamine (1.2 equivalents) to the solution and stir for 10-15
minutes at room temperature. The base acts as a scavenger for the hydrochloric acid by-
product.

o Acylation: Slowly add a solution of 3-chlorobenzoyl chloride (1.1 equivalents) in anhydrous
dichloromethane to the reaction mixture. The addition should be done dropwise to control the
exothermic reaction.

» Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography
(TLC) until the starting material (indoline) is consumed.

o Work-up: Upon completion, quench the reaction by adding a saturated aqueous solution of
sodium bicarbonate. Separate the organic layer.

» Extraction: Wash the organic layer sequentially with water and brine.

e Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate the solvent under reduced pressure to obtain the crude product.

 Purification: Purify the crude product by flash column chromatography on silica gel using a
hexane-ethyl acetate gradient to yield pure (3-Chlorophenyl)(indolin-1-yl)methanone.

Logical Relationship of Synthesis Steps
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Synthesis Workflow
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Caption: A diagram illustrating the key stages in the synthesis of (3-Chlorophenyl)(indolin-1-
yl)methanone.

Potential Applications and Biological Activity

While specific biological activity data for (3-Chlorophenyl)(indolin-1-yl)methanone is not
extensively documented in publicly available literature, the structural motifs present in the
molecule suggest several potential areas of pharmacological interest.

The indoline and indolin-2-one cores are found in a wide range of biologically active
compounds, including potent inhibitors of receptor tyrosine kinases (RTKs), which are crucial
targets in cancer therapy. For instance, derivatives of 3-substituted-indolin-2-one have
demonstrated anti-inflammatory and antitumor activities. The introduction of a chlorine atom on
the phenyl ring can enhance the potency of pharmaceutical lead compounds.
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Furthermore, compounds containing the arylpiperazine moiety, which is structurally related to
the indoline part of the target molecule, have shown activity as serotonin receptor modulators
and have been investigated for their potential as antidepressant and antinociceptive agents.[2]

[3]

Given these precedents, (3-Chlorophenyl)(indolin-1-yl)methanone represents a valuable
scaffold for the development of novel therapeutic agents, particularly in the fields of oncology
and neuroscience. Further biological screening is warranted to elucidate its specific
pharmacological profile.

Safety and Handling

Based on available safety data for structurally related compounds, (3-Chlorophenyl)(indolin-
1-yl)methanone should be handled with care in a laboratory setting.

Hazard Identification:

e Harmful if swallowed.

e May cause skin and eye irritation.
Precautionary Measures:

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

e Work in a well-ventilated area or under a fume hood.

» Avoid inhalation of dust or vapors.

e Wash hands thoroughly after handling.

» Store in a tightly sealed container in a cool, dry place.[1]
First Aid:

o |f swallowed: Rinse mouth with water and seek immediate medical attention.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9658223/
https://pubmed.ncbi.nlm.nih.gov/12620082/
https://www.benchchem.com/product/b404998?utm_src=pdf-body
https://www.benchchem.com/product/b404998?utm_src=pdf-body
https://www.benchchem.com/product/b404998?utm_src=pdf-body
https://www.springermedizin.de/multitarget-evaluation-of-4-substituted-7-hydroxycoumarin-deriva/52048588
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b404998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratery

Check Availability & Pricing

e If on skin: Wash with soap and water.

 If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing and seek medical advice.

¢ If inhaled: Move to fresh air.

Conclusion

(3-Chlorophenyl)(indolin-1-yl)methanone is a synthetically accessible compound with a
chemical structure that suggests a high potential for biological activity. The straightforward
synthesis and the presence of privileged pharmacological scaffolds make it an attractive
candidate for further investigation in drug discovery programs. This guide provides the
foundational knowledge necessary for researchers to safely handle, synthesize, and explore
the therapeutic potential of this intriguing molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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